Cas no 1361683-74-0 (3-Chloro-2-(2,3,6-trichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 3-Chloro-2-(2,3,6-trichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361683-74-0
• MF: C₁₃H₆Cl₄N₂
• MW: 332.012138843536
• CID: 4966513
• Update Time: 2025-10-28

3-Chloro-2-(2,3,6-trichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(2,3,6-trichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H6Cl4N2/c14-8-1-2-9(15)12(17)10(8)13-11(16)7(3-5-18)4-6-19-13/h1-2,4,6H,3H2
• InChI Key： KNCSBASCJHTTPA-UHFFFAOYSA-N
• SMILES： ClC1=C(CC#N)C=CN=C1C1C(=CC=C(C=1Cl)Cl)Cl

Computed Properties

• Exact Mass: 331.925559 g/mol
• Monoisotopic Mass: 329.928509 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 36.7
• Molecular Weight: 332.0

Additional information on 3-Chloro-2-(2,3,6-trichlorophenyl)pyridine-4-acetonitrile

Introduction to 3-Chloro-2-(2,3,6-Trichlorophenyl)Pyridine-4-Acetonitrile (CAS No. 1361683-74-0)

3-Chloro-2-(2,3,6-Trichlorophenyl)Pyridine-4-Acetonitrile, also known by its CAS registry number CAS No. 1361683-74-0, is a highly specialized organic compound with a complex structure and unique properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials synthesis.

The molecular structure of 3-Chloro-2-(2,3,6-Trichlorophenyl)Pyridine-4-Acetonitrile consists of a pyridine ring substituted with a trichlorophenyl group at position 2 and a chlorine atom at position 3. Additionally, the pyridine ring is further functionalized with an acetonitrile group at position 4. This intricate substitution pattern imparts the compound with unique electronic and steric properties, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as a building block in the synthesis of bioactive molecules targeting various therapeutic areas. For instance, its ability to act as a precursor for the construction of heterocyclic frameworks has been extensively investigated. These frameworks are crucial in the design of drugs with high selectivity and potency against specific biological targets.

In addition to its pharmaceutical applications, 3-Chloro-2-(2,3,6-Trichlorophenyl)Pyridine-4-Acetonitrile has shown promise in materials science. Its electronic properties make it a candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic devices. The compound's ability to undergo various coupling reactions has been leveraged to create advanced materials with tailored electronic characteristics.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. These developments are critical for scaling up production to meet growing demand from both academic and industrial sectors.

From an analytical standpoint, the characterization of CAS No. 1361683-74-0 has been enhanced by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These tools provide detailed insights into the compound's molecular structure and purity, ensuring its reliability for downstream applications.

In conclusion, 3-Chloro-2-(2,3,6-Trichlorophenyl)Pyridine-4-Acetonitrile stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity continue to drive innovative research efforts aimed at unlocking its full potential in drug discovery and materials development.